Cas no 2134-48-7 (2-Aminopropionitrile)

2-Aminopropionitrile structure
2-Aminopropionitrile structure
Product Name:2-Aminopropionitrile
CAS No:2134-48-7
MF:C3H6N2
MW:70.0931401252747
CID:277410
PubChem ID:411840
Update Time:2025-04-19

2-Aminopropionitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Aminopropanenitrile
    • rac-α-Aminopropionitrile
    • Propanenitrile,2-amino- (9CI)
    • 2-Aminopropionitrile
    • alpha-aminopropionitrile
    • CHEBI:27959
    • Propanenitrile, 2-amino-
    • CS-0449734
    • FT-0652924
    • alpha-DL-Alanylnitrile
    • 2-azanylpropanenitrile
    • Propanenitrile, 2-amino-, (+-)-
    • AKOS000140670
    • MFCD00798450
    • FT-0662032
    • 2134-48-7
    • A828795
    • 2-amino-propionitrile
    • AKOS016355776
    • DTXSID90943896
    • C05714
    • Q27103423
    • 51806-98-5
    • UAMZETBJZRERCQ-UHFFFAOYSA-N
    • EN300-49327
    • alpha-Aminopropiononitrile
    • MDL: MFCD00798450
    • Inchi: 1S/C3H6N2/c1-3(5)2-4/h3H,5H2,1H3
    • InChI Key: UAMZETBJZRERCQ-UHFFFAOYSA-N
    • SMILES: NC(C#N)C

Computed Properties

  • Exact Mass: 70.05310
  • Monoisotopic Mass: 70.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 58.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 0.8379 (rough estimate)
  • Boiling Point: 111.55°C (rough estimate)
  • Refractive Index: 1.4200 (estimate)
  • PSA: 49.81000
  • LogP: 0.55748

2-Aminopropionitrile Pricemore >>

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